(4-(4,7-Dimethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methanone

• IUPAC Name: [4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• InChI: InChI=1S/C22H26N4O5S3/c1-30-16-7-8-17(31-2)20-19(16)23-22(33-20)25-12-10-24(11-13-25)21(27)15-5-3-9-26(15)34(28,29)18-6-4-14-32-18/h4,6-8,14-15H,3,5,9-13H2,1-2H3
• InChI Key: IPCXVQXTLOUAIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCN(CC3)C(=O)C4CCCN4S(=O)(=O)C5=CC=CS5
• Molecular Formula: C22H26N4O5S3
• Molecular Weight: 522.7 g/mol

Description

Synthesis Analysis

A new library of structurally modified 3- (piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized through a multi-step procedure. Their structures were characterized by IR, 1 H NMR, 13 C NMR, and mass spectral technique.

Molecular Structure Analysis

The structure of the compound was analyzed based on IR, 1 H, 13 C NMR and mass spectral data. The chemical shifts are given in relative ppm and were referenced to tetramethylsilane (TMS) (δ = 0.00 ppm) as an internal standard; the coupling constants are indicated in Hz.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity

  Novel pyridine derivatives, including benzothiazoles and piperazine, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown variable and modest activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). Similarly, thiazole and piperazine derivatives have been prepared and tested for their in vitro antibacterial activity, indicating moderate to good antimicrobial potency (Mhaske, Shelke, Raundal, & Jadhav, 2014).

• Antitubercular and Antifungal Activities

  Compounds with benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold have been identified as new chemotypes with potential anti-mycobacterial activity. Several of these compounds have demonstrated anti-tubercular potential with MICs in the low micromolar range and showed low cytotoxicity (Pancholia, Dhameliya, Shah, Jadhavar, Sridevi, Yogeshwari, Sriram, & Chakraborti, 2016).

• Anticancer Activity

  The synthesis and evaluation of novel compounds for anticancer activity have been a significant area of research. For instance, derivatives of 1-phenyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid have been synthesized and showed notable anticancer activity against various human cancer cell lines, with some compounds demonstrating potent inhibitory effects on specific cancer cells (Inceler, Yılmaz, & Baytas, 2013).

• Insecticidal Activity

  Research into novel piperidine thiazole compounds has been conducted with the aim of discovering new bioactive compounds with insecticidal properties. Preliminary bioassays have shown that certain synthesized compounds exhibit insecticidal activities at various concentrations, highlighting the potential for agricultural applications (Ding, Pan, Yin, Tan, & Zhang, 2019).